1,5,6-Triphenyl-2-sulfanylidene-1,3-diazinan-4-one

• IUPAC Name: 1,5,6-triphenyl-2-sulfanylidene-1,3-diazinan-4-one
• InChI: InChI=1S/C22H18N2OS/c25-21-19(16-10-4-1-5-11-16)20(17-12-6-2-7-13-17)24(22(26)23-21)18-14-8-3-9-15-18/h1-15,19-20H,(H,23,25,26)
• InChI Key: YCICIEWNENOAKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(N(C(=S)NC2=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H18N2OS
• Molecular Weight: 358.5 g/mol

Description

1,5,6-Triphenyl-2-sulfanylidene-1,3-diazinan-4-one is a heterocyclic compound that features a diazinane ring with a sulfanylidene group and three phenyl groups attached

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5,6-Triphenyl-2-sulfanylidene-1,3-diazinan-4-one typically involves multicomponent reactions. One common method is the three-component condensation of primary amines with carbon disulfide and dialkyl maleates. This reaction affords the corresponding alkyl (3-R-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl)acetates, which can be further processed to obtain the target compound .

Industrial Production Methods

The use of microwave irradiation has also been explored to enhance reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

1,5,6-Triphenyl-2-sulfanylidene-1,3-diazinan-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfanylidene group to a thiol group.

Substitution: The phenyl groups can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol derivatives.

Substitution: Halogenated or nitrated phenyl derivatives.

Scientific Research Applications

1,5,6-Triphenyl-2-sulfanylidene-1,3-diazinan-4-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antitumor properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 1,5,6-Triphenyl-2-sulfanylidene-1,3-diazinan-4-one involves its interaction with various molecular targets. The sulfanylidene group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The phenyl groups may also interact with hydrophobic pockets in target molecules, enhancing binding affinity.

Comparison with Similar Compounds

Similar Compounds

2-Sulfanylidene-1,3-thiazolidin-4-one: Shares the sulfanylidene group but has a different ring structure.

3-Morpholin-4-yl-2-sulfanylidene-1,3-thiazolidin-4-one: Contains both morpholine and sulfanylidene moieties, showing different biological activities.

Uniqueness

1,5,6-Triphenyl-2-sulfanylidene-1,3-diazinan-4-one is unique due to its combination of a diazinane ring with three phenyl groups and a sulfanylidene group. This structure provides distinct chemical reactivity and potential for diverse applications in research and industry.